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Compound of Interest

Compound Name: Cyproterone acetate-d3

Cat. No.: B12420027 Get Quote

An In-depth Technical Guide to the Chemical Properties of Cyproterone Acetate-d3

For researchers, scientists, and professionals in drug development, a precise understanding of

isotopically labeled compounds is paramount for robust analytical and metabolic studies. This

guide provides a comprehensive overview of the chemical properties of Cyproterone acetate-
d3, a deuterated analog of the potent antiandrogen and progestin, Cyproterone acetate. This

document details its chemical and physical characteristics, its primary application as an internal

standard, the metabolic pathways of its parent compound, and a generalized experimental

workflow for its use.

Core Chemical Properties
Cyproterone acetate-d3 is a synthetic steroid and a deuterated form of Cyproterone acetate.

[1][2] The incorporation of deuterium atoms provides a stable isotopic label, making it an

invaluable tool in quantitative analyses where it serves as an internal standard to enhance the

accuracy of mass spectrometry and liquid chromatography methods.[1][3]

Table 1: Chemical Properties of Cyproterone Acetate-d3 and its Parent Compound
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Property Cyproterone Acetate-d3
Cyproterone Acetate
(Unlabeled)

Molecular Formula C₂₄H₂₆D₃ClO₄[4][5] C₂₄H₂₉ClO₄[6][7][8]

Molecular Weight 419.96 g/mol [4][5][9][10] 416.9 g/mol [6]

CAS Number 427-51-0 (Unlabeled)[5][9] 427-51-0[8][11]

Synonyms CPA-d3, Androcur-d3[10]
CPA, Androcur, Cyprostat[6]

[12]

Primary Application

Internal standard for analytical

and pharmacokinetic research.

[1]

Antiandrogen and progestin

medication.[12][13]

Physical and Experimental Properties of
Cyproterone Acetate
The physical properties of the deuterated form are not extensively documented, as it is

primarily used in analytical applications rather than for its direct physiological effects. However,

the properties of the unlabeled Cyproterone acetate provide a crucial reference.

Table 2: Physical and Experimental Properties of Cyproterone Acetate
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Property Value

Form Crystals from diisopropyl ether.[6]

Melting Point 200-201 °C[6]

Solubility

Very soluble in dichloromethane and acetone;

soluble in methanol; sparingly soluble in

ethanol.[6]

Bioavailability
Almost complete (88% of dose) following oral

administration.[6]

Protein Binding
Almost exclusively bound to plasma albumin

(about 93%).[6][13]

Metabolism
Primarily hepatic, metabolized by the CYP3A4

enzyme.[12][13]

Elimination Half-Life 1.6–4.3 days (Oral)[13]

Excretion
Approximately 60% in bile and 33% through the

kidneys.[6]

Mechanism of Action and Metabolic Pathways
Cyproterone acetate exerts its effects through a dual mechanism.[14] Firstly, it acts as a

competitive antagonist at the androgen receptor (AR), blocking the binding of androgens like

testosterone and dihydrotestosterone.[12][15] Secondly, its progestogenic activity leads to a

negative feedback effect on the hypothalamic-pituitary-gonadal axis, inhibiting the release of

luteinizing hormone (LH) and subsequently reducing testicular testosterone production.[6][12]

[14]

The primary metabolite of Cyproterone acetate is 15β-hydroxycyproterone acetate, formed via

the action of the cytochrome P450 enzyme CYP3A4.[12] This metabolite retains antiandrogenic

activity.[12]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Cyproterone-Acetate
https://pubchem.ncbi.nlm.nih.gov/compound/Cyproterone-Acetate
https://pubchem.ncbi.nlm.nih.gov/compound/Cyproterone-Acetate
https://pubchem.ncbi.nlm.nih.gov/compound/Cyproterone-Acetate
https://pubchem.ncbi.nlm.nih.gov/compound/Cyproterone-Acetate
https://en.wikipedia.org/wiki/Cyproterone_acetate
https://go.drugbank.com/drugs/DB04839
https://en.wikipedia.org/wiki/Cyproterone_acetate
https://en.wikipedia.org/wiki/Cyproterone_acetate
https://pubchem.ncbi.nlm.nih.gov/compound/Cyproterone-Acetate
https://synapse.patsnap.com/article/what-is-the-mechanism-of-cyproterone-acetate
https://go.drugbank.com/drugs/DB04839
https://www.selleckchem.com/products/cyproterone-acetate.html
https://pubchem.ncbi.nlm.nih.gov/compound/Cyproterone-Acetate
https://go.drugbank.com/drugs/DB04839
https://synapse.patsnap.com/article/what-is-the-mechanism-of-cyproterone-acetate
https://go.drugbank.com/drugs/DB04839
https://go.drugbank.com/drugs/DB04839
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12420027?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inside Target Cell

Hypothalamus

Pituitary Gland

GnRH (+)

Testes

LH (+)

Testosterone

Production

Target Cell Androgen Receptor (AR)

Binds to

Androgenic
Biological Response

Activates

Cyproterone Acetate

Negative Feedback (-)
(Progestogenic Effect)

Blocks Binding
(Antagonist)

Click to download full resolution via product page

Caption: Mechanism of action of Cyproterone acetate.
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Experimental Protocols: Use as an Internal Standard
Cyproterone acetate-d3 is predominantly used as an internal standard in quantitative

analytical methods, such as liquid chromatography-mass spectrometry (LC-MS), to accurately

determine the concentration of Cyproterone acetate in biological matrices.[1]

Detailed Methodology for Quantification of Cyproterone Acetate using Cyproterone Acetate-
d3:

Sample Preparation:

A known concentration of Cyproterone acetate-d3 is spiked into the biological sample

(e.g., plasma, serum, tissue homogenate) and the calibration standards.

Proteins are precipitated from the sample, typically using a solvent like acetonitrile or

methanol.

The sample is centrifuged, and the supernatant is collected.

A liquid-liquid extraction or solid-phase extraction (SPE) may be performed to further purify

the sample and concentrate the analyte.

Chromatographic Separation (LC):

The prepared sample is injected into a high-performance liquid chromatography (HPLC) or

ultra-high-performance liquid chromatography (UHPLC) system.

A suitable column (e.g., C18) is used to separate Cyproterone acetate and Cyproterone
acetate-d3 from other matrix components.

A mobile phase gradient (e.g., a mixture of water with a modifier like formic acid and an

organic solvent like acetonitrile) is employed to elute the compounds.

Mass Spectrometric Detection (MS):

The eluent from the LC system is introduced into a mass spectrometer, typically a triple

quadrupole (QqQ) instrument.
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The instrument is operated in Multiple Reaction Monitoring (MRM) mode.

Specific precursor-to-product ion transitions are monitored for both Cyproterone acetate

and Cyproterone acetate-d3. The difference in mass due to the deuterium labeling allows

for their distinct detection.

Data Analysis:

The peak areas for both the analyte (Cyproterone acetate) and the internal standard

(Cyproterone acetate-d3) are integrated.

A calibration curve is constructed by plotting the ratio of the analyte peak area to the

internal standard peak area against the known concentrations of the calibration standards.

The concentration of Cyproterone acetate in the unknown samples is then calculated from

this calibration curve. The use of the internal standard corrects for variations in sample

preparation, injection volume, and instrument response.
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Caption: Workflow for using Cyproterone acetate-d3 as an internal standard.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b12420027?utm_src=pdf-body-img
https://www.benchchem.com/product/b12420027?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12420027?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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